Cas no 100553-55-7 (Pyrimidine, hexahydro-2-(nitromethylene)-1-(4-pyridinylmethyl)-)

• Product Name: Pyrimidine, hexahydro-2-(nitromethylene)-1-(4-pyridinylmethyl)-
• CAS No: 100553-55-7
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 1126038
• PubChem ID: 70249474
• Update Time: 2025-04-20

Pyrimidine, hexahydro-2-(nitromethylene)-1-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, hexahydro-2-(nitromethylene)-1-(4-pyridinylmethyl)-
• 2-(nitromethylidene)-1-(pyridin-4-ylmethyl)-1,3-diazinane
• 2-(Nitromethylidene)-1-[(pyridin-4-yl)methyl]hexahydropyrimidine
• DTXSID20741761
• QAFSBQYUUDZRBZ-UHFFFAOYSA-N
• 100553-55-7
• 1-(4-pyridylmethyl)-2-(nitromethylene)tetrahydropyrimidine
• SCHEMBL7993656

• Inchi： 1S/C11H14N4O2/c16-15(17)9-11-13-4-1-7-14(11)8-10-2-5-12-6-3-10/h2-3,5-6,9,13H,1,4,7-8H2
• InChI Key： QAFSBQYUUDZRBZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C=C1NCCCN1CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 234.11182
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 71.3
• LogP: 1.74240